3-Fluorocyclopentane-1-carbaldehyde

• Molecular Formula: C6H9FO
• Molecular Weight: 116.13 g/mol
• IUPAC Name: 3-fluorocyclopentane-1-carbaldehyde
• InChI: InChI=1S/C6H9FO/c7-6-2-1-5(3-6)4-8/h4-6H,1-3H2
• InChI Key: JIFIJTWZDUHBDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C=O)F

Description

3-Fluorocyclopentane-1-carbaldehyde is a fluorinated cyclopentane derivative featuring a formyl group (-CHO) at position 1 and a fluorine atom at position 3 of the cyclopentane ring. Its molecular formula is C₆H₉FO, with a molecular weight of 116.14 g/mol. This compound is of interest in medicinal chemistry and organic synthesis, particularly as a building block for fluorinated pharmaceuticals or agrochemicals.

Preparation Methods

Starting Material Selection

The synthesis begins with cyclopentane derivatives, such as cyclopentanol or cyclopentene, which are amenable to fluorination. The key is to introduce fluorine selectively at the third carbon position.

Fluorination Techniques

Electrophilic fluorination is a common approach, utilizing reagents such as:

Reagent	Conditions	Yield (%)	Reference
Selectfluor (F-TEDA-BF₄)	Room temperature, in acetonitrile	65-80
N-Fluorobenzenesulfonimide (NFSI)	Reflux in dichloromethane	60-75
Diethylaminosulfur trifluoride (DAST)	-20°C to room temp	50-70

These reagents facilitate regioselective fluorination at the desired position, often at the tertiary or secondary carbon depending on the substrate.

Oxidation to the Aldehyde

Post-fluorination, oxidation of the fluorinated cyclopentane derivative to the aldehyde is achieved via:

Method	Conditions	Yield (%)	Reference
Swern oxidation	DMSO, oxalyl chloride, -78°C	75-85
PCC (Pyridinium chlorochromate)	Acetonitrile, room temperature	70-80
Dess–Martin periodinane	Room temperature	80-90

The oxidation step is crucial for converting the primary or secondary alcohol to the aldehyde, yielding 3-Fluorocyclopentane-1-carbaldehyde .

Method 2: Ring Construction via Cyclization of Fluorinated Precursors

Synthesis of Fluorinated Precursors

This approach involves synthesizing fluorinated cyclic intermediates through cyclization reactions, often starting from acyclic fluorinated compounds.

Cyclization Strategies

• Intramolecular nucleophilic substitution or cycloaddition reactions are employed to form the cyclopentane ring with fluorine substitution.

Reagent	Conditions	Yield (%)	Reference
Acid-catalyzed cyclization	Sulfuric acid, reflux	55-70
Metal-catalyzed cyclization	Pd(0) or Ni(0) catalysts	60-75

Functionalization to the Aldehyde

Following ring formation, oxidation or formylation introduces the aldehyde group at the third position.

• Formylation via Vilsmeier-Haack reaction on the cyclopentane ring, followed by fluorination, is an alternative pathway.

Reagent	Conditions	Yield (%)	Reference
POCl₃, DMF	0–25°C, 12 h	55-65
Nucleophilic formylation	POCl₃, DMF, 0–25°C	50-60

Catalytic Dehydration and Functionalization

The synthesis often involves dehydration steps catalyzed by inorganic catalysts, such as metal oxides or acids, to facilitate ring closure or functional group transformation.

Dehydration Catalysts

Catalyst	Conditions	Role	Reference
Alumina (Al₂O₃)	Elevated temperature	Dehydration
Phosphoric acid	Reflux	Ring formation
Solid phosphoric acid	Heating	Cyclization

Summary of Key Reaction Parameters

Step	Reagents	Conditions	Yield (%)	Reference
Fluorination	Selectfluor / NFSI	Room temp, in acetonitrile	65-80
Oxidation	PCC / Dess–Martin	Room temp	70-90
Cyclization	Acid catalysis	Reflux	55-75

Notable Research Findings and Considerations

• The regioselectivity of fluorination is critical; electrophilic fluorination tends to favor tertiary carbons, but in cyclopentane derivatives, the position can be controlled via directing groups or substrate design.
• The oxidation step's efficiency depends on the initial alcohol's nature; primary alcohols oxidize more straightforwardly to aldehydes.
• Catalytic dehydration using alumina or phosphoric acid is effective in promoting ring closure and functional group transformations, with optimized conditions reducing byproducts.

Chemical Reactions Analysis

Types of Reactions

3-Fluorocyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions, such as using sodium azide (NaN3) to form azido derivatives.

Common Reagents and Conditions

Oxidation: KMnO4 in aqueous solution under acidic or basic conditions.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in dry ether.

Substitution: NaN3 in dimethylformamide (DMF) at elevated temperatures.

Major Products Formed

Oxidation: 3-Fluorocyclopentane-1-carboxylic acid.

Reduction: 3-Fluorocyclopentane-1-methanol.

Substitution: 3-Azidocyclopentane-1-carbaldehyde.

Scientific Research Applications

3-Fluorocyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated organic compounds.

Biology: Investigated for its potential as a precursor in the synthesis of biologically active molecules.

Medicine: Explored for its role in the development of pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of specialty chemicals and materials with unique properties due to the presence of the fluorine atom.

Mechanism of Action

The mechanism of action of 3-Fluorocyclopentane-1-carbaldehyde in biological systems is primarily related to its ability to interact with enzymes and receptors. The fluorine atom can influence the compound’s electronic properties, enhancing its binding affinity and specificity for certain molecular targets. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially leading to enzyme inhibition or modulation of receptor activity.

Comparison with Similar Compounds

Key Observations:

Electronic Effects : The fluorine atom in 3-Fluorocyclopentane-1-carbaldehyde increases the electrophilicity of the aldehyde group compared to the methyl-substituted analog, making it more reactive toward nucleophilic additions (e.g., Grignard reactions) .

Solubility: Methyl 3-aminocyclopentanecarboxylate’s amine and ester groups enhance water solubility relative to the aldehydes, which are likely more soluble in organic solvents .

Stability and Handling

• Fluorinated aldehydes are prone to oxidation and polymerization ; storage under inert atmosphere is recommended.
• Methyl 3-aminocyclopentanecarboxylate requires precautions due to amine-related toxicity (e.g., respiratory irritation) .

Pharmacological Relevance

• Fluorinated compounds like 3-Fluorocyclopentane-1-carbaldehyde are explored for kinase inhibition or metabolite analogs due to fluorine’s bioisosteric properties.
• The methyl-substituted analog may serve as a chiral auxiliary in asymmetric synthesis .

Biological Activity

3-Fluorocyclopentane-1-carbaldehyde (C6H9FO) is an organofluorine compound characterized by a cyclopentane ring with a fluorine atom and an aldehyde functional group. Its unique structure positions it as a compound of interest in medicinal chemistry and biological research. This article explores the biological activities associated with 3-fluorocyclopentane-1-carbaldehyde, including its potential pharmacological properties, mechanisms of action, and relevant case studies.

The chemical structure of 3-fluorocyclopentane-1-carbaldehyde can be represented as follows:

$$\text{C}_6\text{H}_9\text{FO}$$

This compound features a cyclopentane ring with a fluorine substituent at the 3-position and an aldehyde group at the 1-position, which enhances its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that compounds with similar structures to 3-fluorocyclopentane-1-carbaldehyde exhibit various biological activities, including:

• Antimicrobial Activity : Aldehydes are known for their ability to inhibit bacterial growth. Preliminary studies suggest that 3-fluorocyclopentane-1-carbaldehyde may possess similar properties.
• Anti-inflammatory Effects : Compounds containing aldehyde functionalities have shown promise in reducing inflammation in preclinical models.
• Anticancer Potential : There is growing interest in the anticancer properties of fluorinated compounds, including potential inhibition of cancer cell proliferation.

The mechanism by which 3-fluorocyclopentane-1-carbaldehyde exerts its biological effects is primarily through interactions with enzymes and receptors. The presence of the fluorine atom may enhance binding affinity due to:

• Hydrogen Bonding : The aldehyde group can participate in hydrogen bonding with biological targets, stabilizing interactions.
• Van der Waals Interactions : The unique steric properties imparted by the fluorine atom may influence the compound's overall binding characteristics.

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of 3-fluorocyclopentane-1-carbaldehyde:

• Antimicrobial Studies :
  • A study examining various aldehydes indicated significant antibacterial activity against Gram-positive bacteria, suggesting that 3-fluorocyclopentane-1-carbaldehyde could exhibit similar effects .
• Anti-inflammatory Research :
  • Research on carboxylic acid derivatives has shown that certain structural features contribute to anti-inflammatory properties. The findings could be extrapolated to hypothesize similar effects for 3-fluorocyclopentane-1-carbaldehyde .
• Anticancer Activity :
  • A study on fluorinated cyclopentane derivatives demonstrated their ability to inhibit tumor growth in animal models. This supports further exploration into the anticancer potential of 3-fluorocyclopentane-1-carbaldehyde .

Comparative Analysis

To better understand the uniqueness of 3-fluorocyclopentane-1-carbaldehyde, a comparison with structurally similar compounds is provided below:

Compound Name	Structure Features	Unique Aspects
Cyclopentanecarboxylic Acid	Cyclopentane ring + carboxyl group	Lacks fluorine; generally less reactive
2-Fluorocyclobutanecarboxylic Acid	Smaller ring structure	More strained; different reactivity profile
3-Chlorocyclopentanecarboxylic Acid	Chlorine instead of fluorine	Different halogen; varying biological activity
2-Methylcyclopentanecarboxylic Acid	Methyl substitution on cyclopentane	Increased steric hindrance; alters reactivity

This table illustrates how the presence of a fluorine atom in 3-fluorocyclopentane-1-carbaldehyde may confer unique properties that enhance its biological activity compared to other similar compounds.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-Fluorocyclopentane-1-carbaldehyde, and what factors influence reaction yield?

• Methodological Answer : A common synthetic approach involves fluorination of cyclopentane precursors using fluorinating agents (e.g., DAST or Deoxo-Fluor) under controlled conditions. Key factors affecting yield include reaction temperature (optimal range: −20°C to 25°C), solvent choice (e.g., dichloromethane for solubility), and stoichiometric ratios of reagents. For example, incomplete fluorination may occur if moisture-sensitive reagents are not handled under inert atmospheres . Post-synthesis purification via column chromatography or recrystallization is critical to isolate the aldehyde group from byproducts like gem-difluoro impurities .

Q. What spectroscopic methods are most effective for characterizing the structure of 3-Fluorocyclopentane-1-carbaldehyde?

• Methodological Answer :

• NMR : $^{19}\text{F}$ NMR confirms fluorine substitution (δ ≈ −180 to −220 ppm for aliphatic fluorides), while $^{1}\text{H}$ NMR identifies the aldehyde proton (δ ≈ 9.5–10.0 ppm) and cyclopentane ring protons.
• IR Spectroscopy : A strong C=O stretch (~1700 cm$^{-1}$) and C-F stretches (~1100–1000 cm$^{-1}$) are diagnostic.
• Mass Spectrometry : High-resolution MS (HRMS) verifies molecular ion peaks (e.g., [M+H]$^+$) and fragmentation patterns .

Q. What safety precautions are necessary when handling 3-Fluorocyclopentane-1-carbaldehyde in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact.
• Ventilation : Work in a fume hood to prevent inhalation of volatile aldehydes.
• Storage : Store in amber glass bottles under nitrogen at 2–8°C to minimize degradation.
• Waste Disposal : Neutralize aldehyde residues with sodium bisulfite before disposal .

Advanced Research Questions

Q. How does the electron-withdrawing effect of the fluorine substituent influence the reactivity of 3-Fluorocyclopentane-1-carbaldehyde in nucleophilic addition reactions?

• Methodological Answer : The fluorine atom stabilizes the carbonyl group via inductive effects, increasing electrophilicity at the aldehyde carbon. This accelerates nucleophilic attacks (e.g., Grignard or hydride additions) but may lead to over-reduction or side reactions. To mitigate this, use milder reducing agents (e.g., NaBH$_4$ instead of LiAlH$_4$) and monitor reaction progress via TLC. Computational studies (DFT calculations) can predict regioselectivity in multi-step reactions .

Q. What strategies can resolve contradictions in reported reaction outcomes when using different catalysts for modifying 3-Fluorocyclopentane-1-carbaldehyde?

• Methodological Answer :

• Catalyst Screening : Test palladium catalysts (e.g., Pd(PPh$_3$)$_4$) for cross-coupling reactions and compare with organocatalysts (e.g., proline derivatives) for enantioselective modifications.
• Condition Optimization : Adjust solvent polarity (e.g., THF vs. DMF) and temperature to favor desired pathways.
• Mechanistic Probes : Use $^{13}\text{C}$ isotopic labeling or in-situ IR to track intermediate formation and identify rate-limiting steps .

Q. How can computational chemistry be integrated with experimental data to predict the biological activity of fluorinated cyclopentane derivatives?

• Methodological Answer :

• Docking Studies : Model interactions between 3-Fluorocyclopentane-1-carbaldehyde derivatives and target proteins (e.g., kinases) using software like AutoDock Vina.
• QSAR Modeling : Correlate structural descriptors (e.g., logP, polar surface area) with bioassay results to predict pharmacokinetic properties.
• Validation : Synthesize top-ranked virtual hits and validate activity via in vitro enzyme inhibition assays .